2-[(5-Methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoic acid

• IUPAC Name: 2-[(5-methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoic acid
• InChI: InChI=1S/C11H10N2O4/c1-7-12-10(13-17-7)6-16-9-5-3-2-4-8(9)11(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: KASNVTNLGUQSDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)COC2=CC=CC=C2C(=O)O
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol
• CAS No.: 923204-20-0

Description

“2-[(5-Methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoic acid” is an organic compound that belongs to the class of organic compounds known as linear 1,3-diarylpropanoids. It has an empirical formula of C10H8N2O3 and a molecular weight of 204.18.

Synthesis Analysis

The synthesis of oxadiazoles, including “this compound”, involves cyclization of benzophenone hydrazide, followed by nucleophilic alkylation of the heterocyclic scaffold. The yield of the synthesis process can reach up to 94%.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered heterocyclic ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring.

Chemical Reactions Analysis

Oxadiazoles, including “this compound”, have been utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. They have also been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a melting point of 133–135 °C. The FT-IR spectrum shows peaks at 1640 cm−1 (C=O) and 3518 cm−1 (OH). The 1H NMR and 13C-NMR spectra provide further information about the hydrogen and carbon atoms in the molecule.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-oxadiazoles, have been reported to exhibit anti-infective properties . They are known to interact with various targets, including bacterial and viral proteins .

Mode of Action

For instance, some 1,2,4-oxadiazoles have been found to inhibit the Trypanosoma cruzi cysteine protease cruzain, which is essential for the parasite’s lifecycle .

Biochemical Pathways

Related 1,2,4-oxadiazoles have been associated with various biochemical pathways due to their broad-spectrum anti-infective activities .

Result of Action

Related compounds have been reported to exhibit anti-infective activities, suggesting that they may exert their effects by inhibiting the growth or function of infectious agents .

Action Environment

The action, efficacy, and stability of 2-[(5-Methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoic acid can be influenced by various environmental factors, such as pH, temperature, and the presence of other substances .

Future Directions

Oxadiazoles, including “2-[(5-Methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoic acid”, have shown potential for a wide range of applications and continue to be a focus of research. Future directions may include further exploration of their synthesis, characterization, and evaluation as promising agents in various fields, including medicinal chemistry.

Biochemical Analysis

Biochemical Properties

Compounds containing the 1,2,4-oxadiazole moiety have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . The 1,2,4-oxadiazole ring is a significant heterocyclic system in natural products and drugs, playing a crucial role in cell biology

Cellular Effects

It is known that oxadiazole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . These activities suggest that 2-[(5-Methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoic acid could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Temporal Effects in Laboratory Settings

There is currently no specific information available on the temporal effects of this compound in laboratory settings. The compound is known to be stable at room temperature

Metabolic Pathways

A related compound, 5-isopropyl-6-(5-methyl-1,3,4-oxadiazol-2-yl), was found to undergo multi-step processes involving both oxidation and conjugation reactions